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Introduction
Flutolanil is a systemic fungicide belonging to the succinate dehydrogenase inhibitor (SDHI)

class of fungicides (FRAC Group 7). It exhibits both protective and curative properties and is

highly effective against basidiomycete fungi, particularly Rhizoctonia solani, the causal agent of

black scurf and stem canker in potatoes.[1] This document provides detailed application notes

and experimental protocols for the use of flutolanil in controlling R. solani in potato cultivation,

intended for a scientific and research audience.

Mechanism of Action
Flutolanil's mode of action is the inhibition of the succinate dehydrogenase (SDH) complex,

also known as Complex II, in the mitochondrial electron transport chain of the target fungus.[1]

By binding to the SDH complex, flutolanil disrupts cellular respiration, leading to a cessation of

energy production (ATP synthesis) and ultimately, fungal cell death. This targeted action makes

it a potent tool for managing R. solani infections.
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The following tables summarize the quantitative data on the efficacy of flutolanil from various

application methods.

Table 1: Efficacy of Flutolanil Seed Treatment on Black Scurf Incidence

Treatment Application Rate
Active Ingredient
Rate

Black Scurf
Incidence (%)

Untreated Control N/A N/A 47%

Flutolanil (Powder) 2 kg/tonne of seed Varies by formulation 12%

Flutolanil (Liquid) 200 ml/tonne of seed Varies by formulation Not specified

Pencycuron Not specified Not specified 2%

Data from a 2018 field trial in Fife, UK, conducted by Scottish Agronomy, using heavily infected

seed.[2]

Table 2: Recommended Application Rates of Flutolanil for Rhizoctonia solani Control

Application Method Formulation Type
Product
Application Rate

Active Ingredient
Rate

Seed Treatment

(Powder)

Dry Seed Treatment

(e.g., 60 g/kg DSG)
2 kg/tonne of seed 120 g a.i./tonne

Seed Treatment

(Liquid)

Suspension

Concentrate (e.g., 460

g/L SC)

200 ml/tonne of seed 92 g a.i./tonne

In-Furrow Application

Suspension

Concentrate (e.g., 460

g/L SC)

1.17 - 1.83 L/hectare
538 - 842 g

a.i./hectare

Note: Application rates may vary depending on the specific product formulation, disease

pressure, and local regulations. Always consult the product label for specific instructions.
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Protocol for Potato Seed Tuber Treatment with Flutolanil
Objective: To apply a uniform coating of flutolanil fungicide to potato seed tubers to control

seed-borne Rhizoctonia solani.

Materials:

Certified potato seed tubers

Flutolanil formulation (liquid suspension concentrate or dry powder)

Specialist seed treatment applicator with a roller table or a batch treater

Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, eye protection

Measuring cylinders and weighing balance

Clean water (for liquid formulations)

Procedure:

Seed Tuber Preparation: Use certified seed tubers that are as free from sclerotia as possible.

If tubers are to be cut, allow the cut surfaces to suberize (heal) for a few days in a well-

ventilated area before treatment.

Fungicide Preparation (for Liquid Formulation):

Calculate the required amount of flutolanil concentrate and water based on the total

weight of the seed tubers to be treated and the recommended application rate (e.g., 200

ml of product per tonne of seed).

In a clean container, partially fill with the required volume of water.

Add the calculated amount of flutolanil concentrate to the water while agitating to ensure

a uniform suspension.

Add the remaining water to achieve the final desired volume and continue to agitate.

Application:
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Liquid Application: Transfer the prepared fungicide suspension to the reservoir of a

specialist applicator equipped with nozzles over a roller table. Calibrate the applicator to

deliver the correct volume of suspension per tonne of seed tubers. Ensure that the tubers

are evenly coated as they pass along the roller table.

Powder Application: Use an automated powder dispenser fitted to a potato planter.

Calibrate the dispenser to apply the correct weight of the powder formulation per tonne of

seed tubers (e.g., 2 kg/tonne ).[3] The application should occur as the tubers are being

planted.

Drying and Planting: Allow the treated tubers to dry completely before planting to avoid

clumping and ensure accurate planter operation. Plant the treated seed tubers as soon as

possible after treatment.

Protocol for In-Furrow Application of Flutolanil
Objective: To apply flutolanil directly into the planting furrow to create a zone of protection

around the seed piece and emerging sprouts from soil-borne Rhizoctonia solani.

Materials:

Potato planter equipped with an in-furrow spray system

Flutolanil suspension concentrate formulation

Personal Protective Equipment (PPE)

Clean water

Calibrated spray nozzles

Procedure:

Planter and Sprayer Calibration:

Ensure the in-furrow spray system on the potato planter is clean and in good working

order.
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Calibrate the sprayer to deliver the desired volume of spray solution per unit area (e.g.,

liters per hectare) at the intended planting speed and pressure.

Position the spray nozzles to deliver a uniform band of fungicide over the seed pieces in

the open furrow before they are covered with soil.

Fungicide Suspension Preparation:

Calculate the amount of flutolanil concentrate and water needed for the area to be

planted based on the recommended application rate (e.g., 1.17 - 1.83 L/hectare).

Fill the spray tank with half the required volume of water.

Begin agitation and add the calculated amount of flutolanil concentrate.

Continue agitation while adding the remaining volume of water. Maintain agitation

throughout the application process.

Application:

Engage the in-furrow spray system during the planting operation.

Visually check the nozzles periodically to ensure they are not clogged and are delivering a

consistent spray pattern.

Post-Application:

Thoroughly clean the spray equipment after use according to the manufacturer's

instructions and local regulations for pesticide handling.

Mandatory Visualizations
Signaling Pathway of Flutolanil in Rhizoctonia solani
Caption: Mechanism of action of Flutolanil in R. solani.
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Caption: Workflow for a field trial evaluating Flutolanil efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nichino.co.jp [nichino.co.jp]

2. Potato growers have another tool for tackling black scurf - Farmers Weekly [fwi.co.uk]

3. Treat for rhizoctonia to avoid significant potato yield loss | The Scottish Farmer
[thescottishfarmer.co.uk]

To cite this document: BenchChem. [Flutolanil Application for Controlling Rhizoctonia solani
in Potatoes: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b150245#flutolanil-application-for-controlling-
rhizoctonia-solani-in-potatoes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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